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Compound of Interest

Compound Name: Methyl benzoylformate

Cat. No.: B094893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of Methyl
benzoylformate (CAS No. 15206-55-0). The information is compiled from various safety data

sheets and chemical information sources to ensure a thorough overview for laboratory

personnel.

Chemical Identification and Physical Properties
Methyl benzoylformate, also known as Methyl phenylglyoxylate, is a clear, slightly yellow

liquid.[1] It is important to be aware of its physical and chemical properties to handle it safely.

Table 1: Physical and Chemical Properties of Methyl Benzoylformate
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Property Value Source(s)

Molecular Formula C₉H₈O₃ [2]

Molecular Weight 164.16 g/mol [2]

Appearance Clear yellow liquid [3]

Boiling Point 246-248 °C [4]

Melting Point 16 °C [4]

Density 1.155 g/mL at 25 °C [3]

Vapor Density 5.6 [4]

Flash Point 112 °C / 233.6 °F (closed cup) [4]

Water Solubility 2g/L at 20℃ [3]

Hazard Identification and Toxicological Information
According to the available safety data sheets, Methyl benzoylformate is not classified as a

hazardous substance under the Globally Harmonized System (GHS).[4][5] However, it may

cause eye, skin, respiratory, and digestive tract irritation.[1] It is crucial to note that the

toxicological properties of this material have not been fully investigated.[1][6]

Table 2: Hazard Statements for Methyl Benzoylformate

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation

Specific target organ toxicity — Single exposure H335: May cause respiratory irritation

Source:[2]

Toxicological Data:
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Detailed toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal concentration,

50%), are not available in the reviewed literature.[1] The mutagenic and carcinogenic

properties have not been fully investigated, though one source indicates it was not mutagenic

in the AMES test.[6] Due to the lack of comprehensive toxicological data, this chemical should

be handled with caution, assuming it may have unknown health effects.

Handling, Storage, and Personal Protective
Equipment
Proper handling and storage procedures are essential to minimize exposure and ensure safety

in the laboratory.

Handling:

Use in a well-ventilated area, preferably within a chemical fume hood.[7]

Avoid contact with skin, eyes, and clothing.[7]

Wash hands thoroughly after handling.[6]

Keep away from heat, sparks, and open flames.[7]

Avoid breathing vapors or mist.[6]

Storage:

Store in a cool, dry, and well-ventilated area.[8]

Keep the container tightly closed.[8]

Store away from incompatible materials such as strong oxidizing agents.[7]

Personal Protective Equipment (PPE):

The following diagram outlines the recommended personal protective equipment when

handling Methyl benzoylformate.
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Recommended Personal Protective Equipment

Safety Glasses
with Side Shields or Goggles

Chemical-Resistant Gloves
(e.g., Nitrile)

Laboratory Coat

Use in Fume Hood
(Respirator if ventilation is inadequate)

Researcher

Wears

Wears

Wears

Uses

Click to download full resolution via product page

Diagram 1: Recommended Personal Protective Equipment (PPE) for handling Methyl
benzoylformate.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[6]
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Skin Contact: Remove contaminated clothing and wash skin with soap and plenty of water.

Get medical attention if irritation develops.[6]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention.[6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[6]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Hazardous combustion products include carbon oxides.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Accidental Release Measures:

The following workflow outlines the general procedure for responding to a chemical spill of

Methyl benzoylformate.
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Chemical Spill Occurs

Alert others in the area
and evacuate if necessary

Don appropriate PPE
(gloves, goggles, lab coat)

Contain the spill with
inert absorbent material
(e.g., vermiculite, sand)

Collect absorbed material
into a sealed container

Decontaminate the spill area
with soap and water

Dispose of waste
as hazardous material

Report the incident to the
laboratory supervisor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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